Cas no 605672-76-2 (2-Methylpyrazolo[1,5-a]pyridin-3-amine)

• Product Name: 2-Methylpyrazolo[1,5-a]pyridin-3-amine
• CAS No: 605672-76-2
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 952402
• PubChem ID: 19380186
• Update Time: 2025-06-29

2-Methylpyrazolo[1,5-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridin-3-amine, 2-methyl- (9CI)
• Pyrazolo[1,5-a]pyridin-3-amine, 2-methyl-
• 2-methyl-3-amino-pyrazolo[1,5-a]pyridine
• DB-289077
• AKOS006365940
• SCHEMBL3319530
• LUPGXQQJVQCMGA-UHFFFAOYSA-N
• 605672-76-2
• 2-Methylpyrazolo[1,5-a]pyridin-3-amine

• Inchi： 1S/C8H9N3/c1-6-8(9)7-4-2-3-5-11(7)10-6/h2-5H,9H2,1H3
• InChI Key： LUPGXQQJVQCMGA-UHFFFAOYSA-N
• SMILES： N12C=CC=CC1=C(C(C)=N2)N

Computed Properties

• Exact Mass: 147.08
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.3A^2
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-Methylpyrazolo[1,5-a]pyridin-3-amine

Introduction to 2-Methylpyrazolo[1,5-a]pyridin-3-amine (CAS No. 605672-76-2)

2-Methylpyrazolo[1,5-a]pyridin-3-amine (CAS No. 605672-76-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The molecular structure of 2-Methylpyrazolo[1,5-a]pyridin-3-amine consists of a pyrazole ring fused with a pyridine ring, with a methyl group attached at the 2-position and an amine group at the 3-position. This arrangement imparts the molecule with distinct chemical reactivity and potential applications in various industries.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 2-Methylpyrazolo[1,5-a]pyridin-3-amine. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to penetrate molecular structures and induce rapid bond formation, making it an efficient alternative to traditional heating methods. The synthesis of this compound often begins with the preparation of precursor molecules, such as substituted pyrazoles or pyridines, which are then subjected to coupling reactions under specific conditions.

The chemical properties of 2-Methylpyrazolo[1,5-a]pyridin-3-amine are highly dependent on its molecular structure. The presence of the amine group at the 3-position introduces nucleophilic character to the molecule, making it reactive towards electrophilic reagents. Additionally, the conjugated π-system formed by the fused rings contributes to its stability and ability to absorb light in the visible spectrum. These properties make it a promising candidate for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In terms of biological activity, 2-Methylpyrazolo[1,5-a]pyridin-3-amine has been investigated for its potential as a pharmacological agent. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to interact with cellular receptors makes it a valuable tool in drug discovery research.

The application potential of 2-Methylpyrazolo[1,5-a]pyridin-3-amine extends beyond pharmacology into materials science. Researchers have explored its use as a building block for constructing two-dimensional materials and nanomaterials due to its planar structure and ability to form strong intermolecular interactions. For instance, self-assembled monolayers (SAMs) formed by this compound have demonstrated remarkable stability and conductivity properties, making them suitable for use in electronic devices.

From an environmental standpoint, understanding the degradation pathways of 2-Methylpyrazolo[1,5-a]pyridin-3-amine is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation rates under various environmental conditions. These findings suggest that the compound undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, 2-Methylpyrazolo[1,5-a]pyridin-3-amine (CAS No. 605672-76-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure and chemical properties make it an attractive target for both fundamental research and industrial development. As advancements in synthetic methods and characterization techniques continue to emerge, we can expect further insights into the full potential of this intriguing molecule.